Cas no 155628-88-9 (1-(2,5-dimethoxyphenyl)prop-2-en-1-ol)

• Product Name: 1-(2,5-dimethoxyphenyl)prop-2-en-1-ol
• CAS No: 155628-88-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5977635
• PubChem ID: 19021022
• Update Time: 2025-06-10

1-(2,5-dimethoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-ethenyl-2,5-dimethoxy-
• α-Ethenyl-2,5-dimethoxybenzenemethanol
• 1-(2,5-dimethoxyphenyl)prop-2-en-1-ol
• EN300-1859020
• SCHEMBL9307579
• 155628-88-9
• 2,5-dimethoxyphenyl vinyl carbinol
• MVLIFSVTOLCWBP-UHFFFAOYSA-N
• AKOS014752863

• Inchi： 1S/C11H14O3/c1-4-10(12)9-7-8(13-2)5-6-11(9)14-3/h4-7,10,12H,1H2,2-3H3
• InChI Key： MVLIFSVTOLCWBP-UHFFFAOYSA-N
• SMILES： C1(C(C=C)O)=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.078±0.06 g/cm3(Predicted)
• Boiling Point: 321.4±42.0 °C(Predicted)
• pka: 13.42±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(2,5-dimethoxyphenyl)prop-2-en-1-ol

Introduction to 1-(2,5-Dimethoxyphenyl)prop-2-en-1-ol (CAS No. 155628-88-9)

1-(2,5-Dimethoxyphenyl)prop-2-en-1-ol, also known by its CAS number 155628-88-9, is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by a propenyl alcohol moiety attached to a 2,5-dimethoxyphenyl group, which imparts distinct chemical and biological activities.

The molecular formula of 1-(2,5-Dimethoxyphenyl)prop-2-en-1-ol is C₁₀H₁₄O₃, and it has a molecular weight of approximately 178.21 g/mol. The compound's structure includes a conjugated double bond system, which can influence its reactivity and stability. The presence of the methoxy groups on the phenyl ring can also affect its solubility and interaction with biological targets.

In recent years, 1-(2,5-Dimethoxyphenyl)prop-2-en-1-ol has been the subject of several studies aimed at exploring its potential therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of more complex molecules with medicinal properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the role of this compound in the development of novel anti-inflammatory agents. The researchers found that derivatives of 1-(2,5-Dimethoxyphenyl)prop-2-en-1-ol exhibited potent anti-inflammatory activity in vitro, suggesting its potential as a lead compound for further drug development.

Beyond its use as a synthetic intermediate, 1-(2,5-Dimethoxyphenyl)prop-2-en-1-ol has also shown promise in other areas of medicinal chemistry. A study published in the Bioorganic & Medicinal Chemistry Letters in 2024 investigated the compound's ability to modulate specific enzymes involved in metabolic pathways. The results indicated that certain derivatives of this compound could inhibit key enzymes associated with metabolic disorders, making it a potential candidate for treating conditions such as diabetes and obesity.

The structural flexibility and functional group diversity of 1-(2,5-Dimethoxyphenyl)prop-2-en-1-ol make it an attractive starting material for combinatorial chemistry approaches. Researchers have utilized this compound to generate libraries of structurally diverse molecules through various synthetic transformations. These libraries have been screened for a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. A recent study published in the Molecular Diversity journal demonstrated that several derivatives of 1-(2,5-Dimethoxyphenyl)prop-2-en-1-ol exhibited significant antiviral activity against influenza virus strains.

In addition to its medicinal applications, 1-(2,5-Dimethoxyphenyl)prop-2-en-1-ol has been explored for its use in materials science and chemical synthesis. Its unique electronic properties make it suitable for applications in polymer chemistry and materials science. For example, a study published in the Polymer Chemistry journal in 2023 reported the synthesis of novel polymers using this compound as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for various industrial applications.

The synthesis of 1-(2,5-Dimethoxyphenyl)prop-2-en-1-ol can be achieved through several methods, each with its own advantages and limitations. One common approach involves the condensation reaction between 3-butenal and 3-methoxybenzaldehyde followed by reduction to form the alcohol functionality. Another method involves the Wittig reaction between an appropriate phosphonium salt and an aldehyde or ketone precursor. These synthetic routes have been optimized to improve yield and purity, making large-scale production feasible.

The safety profile of 1-(2,5-Dimethoxyphenyl)prop-2-en-1-ol is an important consideration for both laboratory use and potential therapeutic applications. While detailed toxicological data are still being compiled, preliminary studies suggest that this compound is relatively stable under standard laboratory conditions and does not exhibit significant toxicity at low concentrations. However, appropriate handling precautions should always be followed to ensure safety.

In conclusion, 1-(2,5-Dimethoxyphenyl)prop-2-en-1-ol (CAS No. 155628-88-9) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and chemical synthesis. Its unique structural features make it an attractive starting material for developing novel therapeutic agents and functional materials. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in the scientific community.